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Compound of Interest

Compound Name: 5-Iodo-2-methylpyrimidine

CAS No.: 1447606-27-0

Cat. No.: B2680803

Get Quote

Executive Summary
5-Iodo-2-methylpyrimidine (CAS: 695-17-0) is a "privileged scaffold" in medicinal chemistry,

serving as a critical building block for kinase inhibitors (e.g., CDK, mTOR pathways) and

antiviral agents. While traditional cross-coupling (Suzuki-Miyaura, Stille) relies on pre-

functionalized organometallic partners, C-H activation offers a more atom-economical route.

This guide details two distinct C-H activation methodologies involving 5-Iodo-2-
methylpyrimidine:

Direct Heteroarylation (DHA): Utilizing the C5-iodide as an electrophilic handle to activate C-

H bonds in coupling partners (e.g., azoles, indoles).

Lateral C-H Functionalization: Activating the C2-methyl group for skeletal extension.
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In Direct Heteroarylation (DHA), 5-Iodo-2-methylpyrimidine acts as the electrophile. The

reaction proceeds via a Concerted Metallation-Deprotonation (CMD) pathway.[1]

Why it works: The electron-deficient pyrimidine ring makes the C-I bond highly reactive

toward oxidative addition by Pd(0).

The CMD Factor: A pivalate (PivO⁻) or carbonate base assists the palladium catalyst in

cleaving the C-H bond of the nucleophilic partner (e.g., benzoxazole) by lowering the energy

barrier of the C-H bond cleavage transition state.

The Nucleophilic/Lateral Role (Method B)
The C2-methyl group is "benzylic-like" but deactivated by the electron-poor ring. However, N-

activation (e.g., N-oxide formation) or radical abstraction can activate these C(sp³)-H bonds.

Challenge: The C5-Iodo group is labile under radical conditions or strong lithiation.

Solution: Use mild, photoredox or Lewis-acid promoted tautomerization strategies to

functionalize the methyl group without deiodination.

Protocol A: Direct Heteroarylation (DHA) with Azoles
Application: Synthesis of bi-heteroaryl kinase inhibitor cores without boronic acids/stannanes.

Scope: Couples 5-Iodo-2-methylpyrimidine with Oxazoles, Thiazoles, and Imidazoles.

Reagents & Equipment
Substrate: 5-Iodo-2-methylpyrimidine (1.0 equiv)

Coupling Partner: Benzoxazole or Thiazole (1.2 – 1.5 equiv)

Catalyst: Palladium(II) Acetate [Pd(OAc)₂] (5 mol%)

Ligand: Triphenylphosphine (PPh₃) (10 mol%) or PCy₃ for sterically hindered substrates.

Base: Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

Additive (Critical): Pivalic Acid (PivOH) (30 mol%) – Promotes CMD mechanism.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b2680803/docs?utm_src=pdf-body#application-note-strategic-c-h-activation-protocols-involving-5-iodo-2-methylpyrimidine
https://xingweili.snnu.edu.cn/tmpb5d8818dbe97a6f175566feb2cd8ed2802b049c185a793b3.pdf
https://www.benchchem.com/product/b2680803/docs?utm_src=pdf-body#application-note-strategic-c-h-activation-protocols-involving-5-iodo-2-methylpyrimidine
https://www.benchchem.com/product/b2680803/docs?utm_src=pdf-body#application-note-strategic-c-h-activation-protocols-involving-5-iodo-2-methylpyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2680803?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent: DMF or DMA (Anhydrous, degassed).

Step-by-Step Methodology
Preparation: In a glovebox or under Argon stream, charge a pressure vial with 5-Iodo-2-
methylpyrimidine (219 mg, 1.0 mmol), Pd(OAc)₂ (11.2 mg, 0.05 mmol), PPh₃ (26.2 mg, 0.1

mmol), and Cs₂CO₃ (651 mg, 2.0 mmol).

Addition: Add the azole partner (1.2 mmol) and Pivalic Acid (30.6 mg, 0.3 mmol).

Solvation: Add anhydrous DMF (4.0 mL). Seal the vial with a crimp cap containing a Teflon

septum.

Reaction: Heat the block to 100–110 °C for 12–16 hours.

Checkpoint: The reaction mixture should turn from orange to dark brown/black (active Pd

species).

Workup: Cool to RT. Dilute with EtOAc (20 mL) and wash with water (3 x 10 mL) to remove

DMF.

Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via flash

chromatography (Hexane/EtOAc gradient).

Troubleshooting Table
Observation Root Cause Corrective Action

Low Conversion Poisoned Catalyst
Ensure rigorous degassing;

trace O₂ kills the active Pd(0).

Deiodination (Product is 2-

methylpyrimidine)
Hydride Source

Avoid solvents with

abstractable H (like THF/EtOH)

at high temps; stick to

DMF/DMA.

Homocoupling of Azole Oxidative Conditions

Ensure Argon atmosphere;

remove O₂ which promotes

oxidative homocoupling.
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Protocol B: Lateral C-H Functionalization (Methyl
Group)
Application: Extending the C2 position to form ethyl/vinyl linkers. Note: This method uses a

"Soft Enolization" approach to preserve the Iodine.

Reagents[2][3]
Substrate: 5-Iodo-2-methylpyrimidine

Electrophile: Benzaldehyde (or derivative)

Lewis Acid: Ytterbium Triflate [Yb(OTf)₃] (10 mol%)

Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (20 mol%)

Solvent: 1,4-Dioxane.

Methodology (Aldol-Type Condensation)
Mix: Combine 5-Iodo-2-methylpyrimidine (1.0 mmol), Yb(OTf)₃ (0.1 mmol), and aldehyde

(1.2 mmol) in Dioxane (3 mL).

Activate: Add DBU (0.2 mmol) dropwise.

Heat: Reflux at 100 °C for 24 hours.

Mechanism: The Lewis acid coordinates to the pyrimidine nitrogens, increasing the acidity of

the C2-methyl protons, allowing DBU to generate the enamine-like nucleophile which attacks

the aldehyde.

Result: Formation of the vinyl-pyrimidine (after dehydration) or hydroxy-ethyl intermediate.

Mechanistic Visualization
The following diagram illustrates the Concerted Metallation-Deprotonation (CMD) cycle for

Protocol A. Note how the Pivalate (PivO) acts as a "proton shuttle."
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Caption: The CMD catalytic cycle. Pd(0) inserts into the C-I bond. Pivalate displaces Iodide,

then assists in deprotonating the incoming Azole partner, leading to C-C bond formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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